Cas no 1154729-69-7 (3-(2-Methyl-1,3-benzoxazol-5-yl)carbamoylpropanoic Acid)

• Product Name: 3-(2-Methyl-1,3-benzoxazol-5-yl)carbamoylpropanoic Acid
• CAS No: 1154729-69-7
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 5054262
• Update Time: 2025-06-14

3-(2-Methyl-1,3-benzoxazol-5-yl)carbamoylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methyl-1,3-benzoxazol-5-yl)carbamoyl]propanoic acid
• NE56127
• Z90424475
• 4-[(2-methyl-1,3-benzoxazol-5-yl)amino]-4-oxobutanoic acid
• 3-(2-Methyl-1,3-benzoxazol-5-yl)carbamoylpropanoic Acid

• Inchi： 1S/C12H12N2O4/c1-7-13-9-6-8(2-3-10(9)18-7)14-11(15)4-5-12(16)17/h2-3,6H,4-5H2,1H3,(H,14,15)(H,16,17)
• InChI Key： SWFJQFNDJBWUOR-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=C(C=CC1=2)NC(CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• XLogP3: 0.8
• Topological Polar Surface Area: 92.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 3-(2-Methyl-1,3-benzoxazol-5-yl)carbamoylpropanoic Acid

Comprehensive Overview of 3-(2-Methyl-1,3-benzoxazol-5-yl)carbamoylpropanoic Acid (CAS No. 1154729-69-7)

3-(2-Methyl-1,3-benzoxazol-5-yl)carbamoylpropanoic Acid (CAS No. 1154729-69-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its benzoxazole core and carbamoylpropanoic acid side chain, is often explored for its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly interested in its molecular interactions and bioactivity profiles, making it a subject of numerous scientific studies.

The benzoxazole moiety in 3-(2-Methyl-1,3-benzoxazol-5-yl)carbamoylpropanoic Acid is known for its electron-rich heterocyclic structure, which contributes to its ability to participate in hydrogen bonding and π-π stacking interactions. These features are critical for its potential use in designing small-molecule therapeutics. Recent trends in computational chemistry and AI-driven drug design have further highlighted the importance of such compounds, as they can be optimized for enhanced binding affinity and selectivity.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and scalability. The synthesis of 3-(2-Methyl-1,3-benzoxazol-5-yl)carbamoylpropanoic Acid typically involves multi-step organic reactions, including amide coupling and cyclization processes. Researchers often inquire about the yield optimization and purification techniques, which are crucial for ensuring high-purity batches suitable for biological assays.

In the context of green chemistry, there is growing interest in developing eco-friendly synthesis methods for compounds like 3-(2-Methyl-1,3-benzoxazol-5-yl)carbamoylpropanoic Acid. This aligns with broader industry trends toward sustainable pharmaceutical production. Scientists are exploring catalytic approaches and solvent-free reactions to minimize environmental impact while maintaining efficiency.

The compound’s potential applications extend to neurological research, where its modulatory effects on specific receptors are being investigated. For instance, its structural similarity to known neurotransmitter analogs has prompted studies into its role in neuroprotection and cognitive enhancement. These areas are particularly relevant given the rising global focus on brain health and neurodegenerative diseases.

Another hot topic is the patent landscape surrounding 3-(2-Methyl-1,3-benzoxazol-5-yl)carbamoylpropanoic Acid. Companies and academic institutions are actively filing patents for its derivatives, emphasizing its commercial potential in personalized medicine and targeted therapies. This has led to increased searches for intellectual property related to this compound.

From an analytical chemistry perspective, the characterization of 3-(2-Methyl-1,3-benzoxazol-5-yl)carbamoylpropanoic Acid often involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming its structural integrity and purity, which are critical for reproducible research outcomes.

In summary, 3-(2-Methyl-1,3-benzoxazol-5-yl)carbamoylpropanoic Acid (CAS No. 1154729-69-7) represents a versatile compound with broad implications in drug development and biochemical research. Its unique structure and functional groups make it a valuable candidate for further exploration, particularly in the realms of enzyme inhibition, neuropharmacology, and sustainable synthesis. As research progresses, this compound is likely to remain a focal point for scientists and industry professionals alike.